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Compound of Interest

Compound Name: 7,3'-Di-O-methylorobol

Cat. No.: B192012 Get Quote

CAS Number: 104668-88-4

This technical guide provides a comprehensive overview of 7,3'-Di-O-methylorobol, an

isoflavone found in Sophora japonica. The document is intended for researchers, scientists,

and professionals in drug development, offering available data on its properties, potential

biological activities, and relevant experimental methodologies.

Chemical and Physical Properties
While extensive biological data for 7,3'-Di-O-methylorobol is limited in publicly available

literature, its fundamental chemical and physical properties have been characterized. These

are summarized in the table below.
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Property Value Reference

CAS Number 104668-88-4 [1][2]

Molecular Formula C17H14O6 [1][2]

Molecular Weight 314.29 g/mol [1][2]

Melting Point 179-180 °C [2]

Synonyms

5-Hydroxy-3-(4-hydroxy-3-

methoxyphenyl)-7-methoxy-

4H-1-benzopyran-4-one,

Orobol 7,3'-dimethyl ether

[2]

Purity
Commercially available up to

97%
[1]

Potential Biological Activities and Signaling
Pathways
Direct experimental evidence detailing the biological activities and associated signaling

pathways of 7,3'-Di-O-methylorobol is scarce. However, based on the known pharmacology

of its source, Sophora japonica, and the general biological effects of methylated isoflavones,

several potential activities can be inferred.

Sophora japonica extracts, rich in various flavonoids and isoflavonoids, have been traditionally

used and scientifically investigated for a wide range of pharmacological effects. These include

anti-inflammatory, antioxidant, anti-osteoporotic, and antitumor activities.[1][2][3] The biological

activities of isoflavones are often attributed to their structural similarity to estrogens, allowing

them to interact with estrogen receptors.[4]

Methylation of flavonoids can influence their bioavailability and biological activity. O-methylation

has been shown to enhance the anticancer effects of some flavonoids.

Based on this, 7,3'-Di-O-methylorobol could potentially exhibit the following activities:

Antioxidant Activity: Like many flavonoids, it may act as a free radical scavenger.
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Anti-inflammatory Activity: It could potentially modulate inflammatory pathways, such as the

MAPK and NF-κB signaling pathways, which are common targets for flavonols.

Anticancer Activity: Methylated flavonoids have shown potential in inhibiting cancer cell

proliferation.

Estrogenic/Antiestrogenic Activity: As an isoflavone, it may interact with estrogen receptors,

suggesting a potential role in hormone-dependent conditions.

The following diagram illustrates a generalized signaling pathway for isoflavones, which may

be relevant for 7,3'-Di-O-methylorobol. It is important to note that the specific interactions and

downstream effects of 7,3'-Di-O-methylorobol within these pathways have not been

experimentally validated.
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A generalized diagram of potential isoflavone signaling pathways.

Experimental Protocols
Detailed experimental protocols specifically utilizing 7,3'-Di-O-methylorobol are not readily

available in the scientific literature. However, general methodologies for the isolation of

flavonoids from Sophora japonica and for evaluating the biological activities of isoflavones can

be adapted.

General Protocol for Isolation of Flavonoids from
Sophora japonica
The following workflow outlines a typical procedure for the extraction and isolation of flavonoids

from plant material, such as the twigs or fruits of Sophora japonica.
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Crude Extract

Solvent Partitioning
(e.g., n-hexane, CHCl3, EtOAc, n-BuOH)

Different Solvent Fractions

Column Chromatography
(e.g., Silica Gel, Sephadex)
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Preparative HPLC or TLC

Isolated 7,3'-Di-O-methylorobol
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A general workflow for the isolation of flavonoids from plant material.

Conclusion
7,3'-Di-O-methylorobol is a known isoflavone with defined chemical and physical properties,

naturally occurring in Sophora japonica. While direct biological studies on this specific

compound are limited, its chemical class and origin suggest potential for antioxidant, anti-

inflammatory, and anticancer activities. Further research is warranted to elucidate the specific

biological functions and mechanisms of action of 7,3'-Di-O-methylorobol, which could pave

the way for its development as a therapeutic agent. This guide serves as a foundational

resource for researchers interested in exploring the potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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